Cas no 87946-66-5 (Benzoic acid, 4,4'-[1,2-ethanediylbis(oxy)]bis-, bis(4-cyanophenyl) ester)
87946-66-5 structure
Product Name:Benzoic acid, 4,4'-[1,2-ethanediylbis(oxy)]bis-, bis(4-cyanophenyl) ester
CAS No:87946-66-5
MF:C30H20N2O6
MW:504.489607810974
CID:650345
PubChem ID:71411740
Update Time:2025-04-19
Benzoic acid, 4,4'-[1,2-ethanediylbis(oxy)]bis-, bis(4-cyanophenyl) ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4,4'-[1,2-ethanediylbis(oxy)]bis-, bis(4-cyanophenyl) ester
- (4-cyanophenyl) 4-[2-[4-(4-cyanophenoxy)carbonylphenoxy]ethoxy]benzoate
- 87946-66-5
- Bis(4-cyanophenyl) 4,4'-[ethane-1,2-diylbis(oxy)]dibenzoate
- DTXSID60831332
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- Inchi: 1S/C30H20N2O6/c31-19-21-1-9-27(10-2-21)37-29(33)23-5-13-25(14-6-23)35-17-18-36-26-15-7-24(8-16-26)30(34)38-28-11-3-22(20-32)4-12-28/h1-16H,17-18H2
- InChI Key: UDSAAADYGGKHSO-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C(=O)OC2C=CC(C#N)=CC=2)=CC=1)CCOC1C=CC(C(=O)OC2C=CC(C#N)=CC=2)=CC=1
Computed Properties
- Exact Mass: 504.13213636g/mol
- Monoisotopic Mass: 504.13213636g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 38
- Rotatable Bond Count: 11
- Complexity: 786
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 119Ų
Benzoic acid, 4,4'-[1,2-ethanediylbis(oxy)]bis-, bis(4-cyanophenyl) ester Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
87946-66-5 (Benzoic acid, 4,4'-[1,2-ethanediylbis(oxy)]bis-, bis(4-cyanophenyl) ester) Related Products
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